Cas no 2228145-20-6 (2-(chloromethyl)-4-methanesulfonylbut-1-ene)

• Product Name: 2-(chloromethyl)-4-methanesulfonylbut-1-ene
• CAS No: 2228145-20-6
• MF: C₆H₁₁ClO₂S
• MW: 182.668339967728
• CID: 6004812
• PubChem ID: 165635236
• Update Time: 2025-11-01

2-(chloromethyl)-4-methanesulfonylbut-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-4-methanesulfonylbut-1-ene
• EN300-1988327
• 2228145-20-6

• Inchi： 1S/C6H11ClO2S/c1-6(5-7)3-4-10(2,8)9/h1,3-5H2,2H3
• InChI Key： WMQGLMMVIVELSQ-UHFFFAOYSA-N
• SMILES： ClCC(=C)CCS(C)(=O)=O

Computed Properties

• Exact Mass: 182.0168285g/mol
• Monoisotopic Mass: 182.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(chloromethyl)-4-methanesulfonylbut-1-ene

Comprehensive Overview of 2-(chloromethyl)-4-methanesulfonylbut-1-ene (CAS No. 2228145-20-6)

2-(chloromethyl)-4-methanesulfonylbut-1-ene (CAS No. 2228145-20-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its chloromethyl and methanesulfonyl functional groups, is a versatile intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its utility in pharmaceuticals, agrochemicals, and advanced material science, aligning with the growing demand for innovative chemical solutions.

The molecular structure of 2-(chloromethyl)-4-methanesulfonylbut-1-ene features a reactive chloromethyl group, which facilitates nucleophilic substitution reactions, and a methanesulfonyl moiety, known for its electron-withdrawing properties. These attributes make the compound a valuable building block in the synthesis of complex molecules. Recent studies highlight its role in the development of novel bioactive compounds, particularly in the context of drug discovery and green chemistry initiatives. As sustainability becomes a global priority, the compound's potential for use in eco-friendly processes is a key area of exploration.

In the pharmaceutical industry, 2-(chloromethyl)-4-methanesulfonylbut-1-ene is being investigated for its ability to serve as a precursor in the synthesis of small-molecule therapeutics. Its structural features allow for the introduction of diverse functional groups, enabling the creation of targeted drug candidates. This aligns with the current trend toward personalized medicine and the search for more efficient synthetic routes. Additionally, the compound's compatibility with catalytic reactions and flow chemistry techniques has made it a subject of interest in process optimization studies.

From an industrial perspective, the compound's stability and reactivity under mild conditions make it suitable for large-scale applications. Manufacturers are leveraging its properties to develop high-performance materials, such as polymers and coatings, with enhanced durability and functionality. The integration of 2-(chloromethyl)-4-methanesulfonylbut-1-ene into these materials is often driven by the need for improved thermal and chemical resistance, which are critical factors in sectors like automotive and electronics.

The growing interest in 2-(chloromethyl)-4-methanesulfonylbut-1-ene is also reflected in the increasing number of patents and research publications focusing on its applications. Innovations in catalysis and synthetic methodology have further expanded its utility, making it a staple in modern chemical research. As the scientific community continues to uncover new possibilities for this compound, its relevance in addressing contemporary challenges—such as sustainable synthesis and material innovation—will likely grow.

In summary, 2-(chloromethyl)-4-methanesulfonylbut-1-ene (CAS No. 2228145-20-6) represents a dynamic and multifaceted compound with broad applicability across multiple fields. Its unique chemical profile, combined with the ongoing advancements in synthetic chemistry, positions it as a key player in the development of next-generation solutions. Whether in pharmaceuticals, materials science, or industrial processes, this compound continues to demonstrate its value as a critical intermediate in the pursuit of innovation.